3,5-dimethyl-N-[1-(2-phenylethyl)-3-piperidinyl]-1H-pyrrole-2-carboxamide

• IUPAC Name: 3,5-dimethyl-N-[1-(2-phenylethyl)piperidin-3-yl]-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C20H27N3O/c1-15-13-16(2)21-19(15)20(24)22-18-9-6-11-23(14-18)12-10-17-7-4-3-5-8-17/h3-5,7-8,13,18,21H,6,9-12,14H2,1-2H3,(H,22,24)
• InChI Key: ROSGPGSOTFSQID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1)C(=O)NC2CCCN(C2)CCC3=CC=CC=C3)C
• Molecular Formula: C20H27N3O
• Molecular Weight: 325.4 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, starting from simpler molecules. Compounds like 3,5-dimethyl-N-[1-(2-phenylethyl)-3-piperidinyl]-1H-pyrrole-2-carboxamide can be synthesized via routes that include cyclization reactions, Vilsmeier-Haack formylation, and nucleophilic aromatic substitution, among others. For instance, the synthesis of pyrrole derivatives often employs Knorr synthesis, a reaction that forms pyrrole rings through the condensation of α-amino ketones and β-dicarbonyl compounds under acidic conditions (Hublikar et al., 2019).

Molecular Structure Analysis

The molecular structure of compounds similar to 3,5-dimethyl-N-[1-(2-phenylethyl)-3-piperidinyl]-1H-pyrrole-2-carboxamide is characterized by their heterocyclic rings and functional groups that play a crucial role in their reactivity and interaction with biological targets. X-ray crystallography and NMR spectroscopy are common tools for elucidating these structures, revealing the spatial arrangement of atoms and the electronic environment within the molecule. For example, studies have shown that pyrrole derivatives exhibit specific molecular conformations that influence their chemical behavior and biological activity (Linden et al., 1995).